2-Chloro-4-fluorophenylacetonitrile
Cat. No. B1362056
M. Wt: 169.58 g/mol
InChI Key: GSMCLMKFBYLWRP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07538141B2
Procedure details
Sodium borohydride (1.73 g, 45.51 mmol) was added portionwise to a solution of 2-chloro-4-fluorophenylacetonitrile (1.04 g, 6.15 mmol) and cobalt (II) chloride hexahydrate (2.18 g, 9.22 mmol) in methanol (30 mL) and the mixture was stirred at room temperature for 3 hours. The suspension was then filtered though Celite®, concentrated in vacuo and the residue was partitioned between 1M hydrochloric acid (40 mL) and dichloromethane (40 mL). The aqueous phase was separated, basified to pH 11 with 1M ammonia solution and extracted with dichloromethane (2×40 mL). The combined organic solution was washed with brine (30 mL), dried over magnesium sulfate and concentrated in vacuo. The residue was purified by column chromatography on silica gel, eluting with dichloromethane:methanol:0.88 ammonia, 100:0:0 to 98:2:0.2, to afford the title compound as a yellow oil, 350 mg.
Name
Name
Identifiers
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REACTION_CXSMILES
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[BH4-].[Na+].[Cl:3][C:4]1[CH:9]=[C:8]([F:10])[CH:7]=[CH:6][C:5]=1[CH2:11][C:12]#[N:13]>CO.O.O.O.O.O.O.[Co](Cl)Cl>[NH3:13].[Cl:3][C:4]1[CH:9]=[C:8]([F:10])[CH:7]=[CH:6][C:5]=1[CH2:11][CH2:12][NH2:13] |f:0.1,4.5.6.7.8.9.10|
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Inputs
Step One
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Name
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|
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Quantity
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1.73 g
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Type
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reactant
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Smiles
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[BH4-].[Na+]
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Name
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|
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Quantity
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1.04 g
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Type
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reactant
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Smiles
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ClC1=C(C=CC(=C1)F)CC#N
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Name
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Quantity
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30 mL
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Type
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solvent
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Smiles
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CO
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|
Name
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|
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Quantity
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2.18 g
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Type
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catalyst
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Smiles
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O.O.O.O.O.O.[Co](Cl)Cl
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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the mixture was stirred at room temperature for 3 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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The suspension was then filtered though Celite®
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated in vacuo
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CUSTOM
|
Type
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CUSTOM
|
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Details
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the residue was partitioned between 1M hydrochloric acid (40 mL) and dichloromethane (40 mL)
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CUSTOM
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Type
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CUSTOM
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Details
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The aqueous phase was separated
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with dichloromethane (2×40 mL)
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WASH
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Type
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WASH
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Details
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The combined organic solution was washed with brine (30 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over magnesium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated in vacuo
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CUSTOM
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Type
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CUSTOM
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|
Details
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The residue was purified by column chromatography on silica gel
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WASH
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Type
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WASH
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Details
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eluting with dichloromethane
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Outcomes
Product
Details
Reaction Time |
3 h |
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Name
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|
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Type
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product
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Smiles
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N
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Name
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Type
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product
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Smiles
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ClC1=C(C=CC(=C1)F)CCN
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
